Cas no 2413897-84-2 (Tert-butyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate)

• Product Name: Tert-butyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate
• CAS No: 2413897-84-2
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5790264
• PubChem ID: 165769551
• Update Time: 2025-08-02

Tert-butyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2413897-84-2
• tert-butyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate
• EN300-7004581
• 2-Azabicyclo[3.2.0]heptane-2-carboxylic acid, 1-(hydroxymethyl)-, 1,1-dimethylethyl ester
• Tert-butyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate

• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(15)13-7-5-9-4-6-12(9,13)8-14/h9,14H,4-8H2,1-3H3
• InChI Key： ZBWIQADNJFQOFP-UHFFFAOYSA-N
• SMILES： OCC12CCC1CCN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.155±0.06 g/cm3(Predicted)
• Boiling Point: 318.2±15.0 °C(Predicted)
• pka: 15.83±0.10(Predicted)

Additional information on Tert-butyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate

Comprehensive Overview of Tert-butyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate (CAS No. 2413897-84-2)

The compound Tert-butyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate (CAS No. 2413897-84-2) is a highly specialized bicyclic organic molecule that has garnered significant attention in pharmaceutical and synthetic chemistry research. Its unique azabicyclo[3.2.0]heptane scaffold, combined with the hydroxymethyl and tert-butyl carboxylate functional groups, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in the synthesis of bioactive molecules, including enzyme inhibitors and receptor modulators.

In recent years, the demand for azabicyclic compounds like Tert-butyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate has surged due to their structural complexity and pharmacological relevance. The compound's bicyclic framework is often explored in the design of novel therapeutics targeting neurological and metabolic disorders. Its CAS No. 2413897-84-2 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry.

One of the key features of this compound is its hydroxymethyl group, which provides a reactive site for further derivatization. This functionality is crucial for creating prodrugs or conjugates with improved bioavailability. Additionally, the tert-butyl carboxylate moiety enhances the compound's stability, making it suitable for long-term storage and handling in laboratory settings. These attributes align with current trends in green chemistry, where researchers prioritize stable and efficient intermediates.

The synthetic routes to Tert-butyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate often involve multi-step processes, including cyclization and protection-deprotection strategies. Advanced techniques such as asymmetric catalysis and flow chemistry are increasingly employed to optimize yields and reduce waste. These methods resonate with the pharmaceutical industry's focus on sustainable and cost-effective production.

From an analytical perspective, the characterization of CAS No. 2413897-84-2 relies heavily on spectroscopic techniques like NMR, IR, and mass spectrometry. The compound's purity and structural integrity are critical for its intended applications, particularly in high-throughput screening and lead optimization. Quality control measures are rigorously applied to ensure consistency across batches.

In the context of drug discovery, Tert-butyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate is often investigated for its potential as a scaffold for small-molecule drugs. Its rigid bicyclic structure can mimic natural substrates, enabling selective interactions with biological targets. This property is especially valuable in the development of kinase inhibitors and GPCR modulators, which are hot topics in contemporary research.

Another area of interest is the compound's role in peptide mimetics. By incorporating azabicyclo[3.2.0]heptane cores into peptide backbones, researchers can enhance metabolic stability and membrane permeability. This approach addresses common challenges in peptide-based therapeutics, such as rapid degradation and poor absorption.

The commercial availability of Tert-butyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate (CAS No. 2413897-84-2) has facilitated its adoption in academic and industrial labs. Suppliers often highlight its high purity and compatibility with standard synthetic protocols, making it a reliable choice for diverse applications. Custom synthesis services are also available for researchers requiring tailored derivatives.

Looking ahead, the compound's potential in AI-driven drug design is an emerging trend. Computational models can predict its interactions with biological targets, accelerating the identification of promising candidates. This synergy between synthetic chemistry and artificial intelligence is reshaping the landscape of drug development.

In summary, Tert-butyl 1-(hydroxymethyl)-2-azabicyclo[3.2.0]heptane-2-carboxylate (CAS No. 2413897-84-2) represents a valuable tool for modern chemical research. Its structural features, synthetic versatility, and pharmacological potential make it a focal point for innovation. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing therapeutic solutions.